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Compound of Interest

Compound Name: Licarbazepine-d8

Cat. No.: B15622583

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Licarbazepine-d8, a deuterated

analog of Licarbazepine. It details its chemical structure, isotopic labeling, and its role in

scientific research, particularly in pharmacokinetic and bioanalytical studies. This document is

intended to serve as a valuable resource for professionals in drug development and related

scientific fields.

Chemical Structure and Isotopic Labeling
Licarbazepine-d8 is a stable isotope-labeled version of Licarbazepine, an active metabolite of

the anticonvulsant drugs oxcarbazepine and eslicarbazepine acetate.[1][2] The deuteration of

the molecule, meaning the replacement of hydrogen atoms with their heavier isotope

deuterium, makes it a valuable tool in various research applications.

The precise chemical name for Licarbazepine-d8 is 10-Hydroxy-10,11-dihydro-5H-

dibenzo[b,f]azepine-2,3,4,6,7,8,11,11-d8-5-carboxamide. This nomenclature indicates that

eight hydrogen atoms on the dibenzo[b,f]azepine core have been replaced by deuterium

atoms. The labeling is specifically on the aromatic rings and one of the methylene positions

adjacent to the hydroxyl group.
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Table 1: Chemical and Physical Properties of Licarbazepine and Licarbazepine-d8

Property Licarbazepine Licarbazepine-d8

Chemical Formula C₁₅H₁₄N₂O₂ C₁₅H₆D₈N₂O₂

Molar Mass 254.28 g/mol 262.33 g/mol

Synonyms

10,11-Dihydro-10-hydroxy-5H-

dibenz[b,f]azepine-5-

carboxamide, MHD

10-Hydroxy-10,11-

dihydrocarbamazepine-d8

Synthesis
While specific, detailed synthetic protocols for Licarbazepine-d8 are not readily available in

peer-reviewed literature, the general synthesis of Licarbazepine involves the reduction of

Oxcarbazepine. The introduction of deuterium atoms can be achieved by using deuterated

starting materials or through hydrogen-deuterium exchange reactions under specific catalytic

conditions. The synthesis of related non-deuterated dibenzoazepine derivatives often involves

a three-step process starting from carbamazepine: epoxidation, ring-opening of the epoxide,

and subsequent oxidation.[3]

Metabolic Context and Signaling Pathways
Licarbazepine is a pharmacologically active molecule that acts as a voltage-gated sodium

channel blocker, which is the basis for its anticonvulsant and mood-stabilizing effects.[1][2] It is

a central component in the metabolic pathway of its prodrugs, Oxcarbazepine and

Eslicarbazepine acetate. Understanding this pathway is crucial for interpreting pharmacokinetic

data.
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Metabolic pathway of Eslicarbazepine Acetate and Oxcarbazepine.

Experimental Protocols
Licarbazepine-d8 is predominantly used as an internal standard in bioanalytical methods,

such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the accurate

quantification of Licarbazepine and its precursors in biological matrices.[4][5]

Bioanalytical Method for Quantification of Licarbazepine
in Human Plasma
This protocol outlines a typical LC-MS/MS method for the analysis of Licarbazepine, utilizing

Licarbazepine-d8 as an internal standard.

4.1.1. Sample Preparation

To 100 µL of human plasma, add 25 µL of Licarbazepine-d8 internal standard working

solution (concentration will depend on the specific assay).
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Vortex the sample for 10 seconds.

Add 500 µL of a protein precipitation agent (e.g., acetonitrile or methanol).

Vortex vigorously for 1 minute to precipitate plasma proteins.

Centrifuge the sample at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

4.1.2. Liquid Chromatography Conditions

Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 µm particle size) is

commonly used.

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic acid

in water) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: Typically in the range of 0.3-0.5 mL/min.

Column Temperature: Maintained at a constant temperature, for example, 40°C.

4.1.3. Mass Spectrometry Conditions

Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally used.

Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for Licarbazepine and Licarbazepine-d8.

Table 2: Example MRM Transitions for Licarbazepine and Licarbazepine-d8
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Analyte Precursor Ion (m/z) Product Ion (m/z)

Licarbazepine 255.1 193.1

Licarbazepine-d8 263.1 201.1

Note: The exact m/z values may vary slightly depending on the instrument and conditions.
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Workflow for the bioanalysis of Licarbazepine using Licarbazepine-d8.
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Data Presentation
Quantitative data obtained from bioanalytical methods should be presented in a clear and

structured format.

Table 3: Mass Spectrometry Data for Licarbazepine

Parameter Value Reference

Precursor Ion [M+H]⁺ (m/z) 255.1128 [4]

Major Fragment Ions (m/z)
194.0953, 237.1014,

195.0984, 192.0795
[4]

Note: Specific spectral data for Licarbazepine-d8 is not widely published but can be predicted

based on the structure and the data for the non-deuterated analog.

Conclusion
Licarbazepine-d8 is an indispensable tool for researchers and scientists in the field of drug

development and analysis. Its well-defined chemical structure and isotopic labeling allow for its

use as a reliable internal standard in sensitive bioanalytical methods, ensuring the accuracy

and precision of pharmacokinetic and therapeutic drug monitoring studies of Licarbazepine and

its prodrugs. The methodologies and data presented in this guide provide a solid foundation for

the application of Licarbazepine-d8 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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